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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
6-(Methyl(phenyl)amino)nicotinaldehyde is a substituted pyridine derivative with potential

applications in medicinal chemistry and materials science. This technical guide provides a

comprehensive review of the currently available literature on this compound. Despite its

commercial availability, detailed scientific studies on its synthesis, biological activity, and

mechanism of action are notably absent from publicly accessible literature. This document

summarizes the known chemical and physical properties and outlines potential synthetic and

research avenues based on related compounds.

Chemical and Physical Properties
6-(Methyl(phenyl)amino)nicotinaldehyde, also known as 6-(N-methylanilino)pyridine-3-

carbaldehyde, is a small molecule with the chemical formula C13H12N2O.[1] Its structure

features a pyridine ring substituted with a methyl(phenyl)amino group at the 6-position and a

formyl (aldehyde) group at the 3-position.

Table 1: Physicochemical Properties of 6-(Methyl(phenyl)amino)nicotinaldehyde
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Property Value Source

Molecular Formula C13H12N2O PubChem[1]

Molecular Weight 212.25 g/mol PubChem[1]

CAS Number 1355226-56-0 PubChem[1]

IUPAC Name

6-

(methyl(phenyl)amino)pyridine-

3-carbaldehyde

PubChem[1]

Synonyms
6-(N-methylanilino)pyridine-3-

carbaldehyde
PubChem[1]

Synthesis and Characterization
A detailed, peer-reviewed synthesis protocol for 6-(Methyl(phenyl)amino)nicotinaldehyde
has not been identified in the scientific literature. However, general methods for the synthesis

of substituted nicotinaldehydes and 6-aminopyridine derivatives are well-documented and can

provide a basis for its preparation.

Potential Synthetic Routes
A plausible synthetic approach could involve a nucleophilic aromatic substitution reaction or a

palladium-catalyzed cross-coupling reaction.

Workflow: Potential Synthetic Strategies
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Nucleophilic Aromatic Substitution

Palladium-Catalyzed Cross-Coupling

6-chloronicotinaldehyde

6-(Methyl(phenyl)amino)nicotinaldehyde
Base

N-methylaniline

6-aminonicotinaldehyde

6-(Phenylamino)nicotinaldehydePd catalyst,
ligand, base

bromobenzene

Methylation
(e.g., MeI, NaH) 6-(Methyl(phenyl)amino)nicotinaldehyde
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6-(Methyl(phenyl)amino)nicotinaldehyde

Cytotoxicity Assays
(e.g., MTT, LDH)

Antimicrobial Screening
(e.g., MIC, MBC)

Enzyme Inhibition Assays
(e.g., Kinase, HDAC)

Phenotypic Screening
(e.g., Cell migration, apoptosis)

Hit Identification

Mechanism of Action Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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